N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-N-(furan-2-ylmethyl)-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: N-[(5-cyclopropyl-1-methylpyrazol-3-yl)methyl]-N-(furan-2-ylmethyl)-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C23H21N3O4/c1-25-19(15-8-9-15)11-16(24-25)13-26(14-17-5-4-10-29-17)23(28)22-12-20(27)18-6-2-3-7-21(18)30-22/h2-7,10-12,15H,8-9,13-14H2,1H3
• InChI Key: LDXHSTQNRMQUHR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)CN(CC2=CC=CO2)C(=O)C3=CC(=O)C4=CC=CC=C4O3)C5CC5
• Molecular Formula: C23H21N3O4
• Molecular Weight: 403.4 g/mol

Description

N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-N-(furan-2-ylmethyl)-4-oxo-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C23H21N3O4 and its molecular weight is 403.438. The purity is usually 95%.
BenchChem offers high-quality N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-N-(furan-2-ylmethyl)-4-oxo-4H-chromene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-N-(furan-2-ylmethyl)-4-oxo-4H-chromene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Studies

• Novel Organic Ligands and Metal Complexes : Research has been conducted on novel organic ligands similar to the mentioned compound, particularly focusing on their synthesis, structural characterization, and the formation of metal complexes with copper(II), cobalt(II), and nickel(II). These studies explore the coordination chemistry of these ligands, providing insights into their potential applications in catalysis and material science (Myannik et al., 2018).

• Coumarin-Based Probes for Ion Detection : A coumarin-pyrazolone based probe has been synthesized for the detection of Cr3+ ions, demonstrating a quick color response from fluorescent green to colorless. Such compounds are useful in environmental monitoring and biological applications, highlighting the role of chromene derivatives in developing sensitive detection methods for metal ions in various media (Mani et al., 2018).

• Heterocyclic Syntheses Involving Furan and Pyrazole Derivatives : Investigations into the synthesis of various heterocycles, including triazoles, oxadiazoles, and thiadiazoles, based on furan and pyrazole derivatives, have been conducted. These studies are crucial for developing new synthetic methodologies and understanding the reactivity of different functional groups, which can lead to applications in pharmaceuticals and materials science (El-Essawy & Rady, 2011).

• Antitubercular Activity of Chromenyl Derivatives : A series of chromenyl barbiturates and thiobarbiturates have been synthesized and evaluated for their antitubercular activities. This research indicates the potential of chromene derivatives in medicinal chemistry, particularly in developing new treatments for tuberculosis (Laxmi et al., 2011).